Cas no 1170-77-0 (1,2-Benzenediol, 4-octadecyl-)

• Product Name: 1,2-Benzenediol, 4-octadecyl-
• CAS No: 1170-77-0
• MF: C₂₄H₄₂O₂
• MW: 362.589087963104
• CID: 1206414
• PubChem ID: 4524918
• Update Time: 2025-04-20

1,2-Benzenediol, 4-octadecyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 4-octadecyl-
• 4-octadecylbenzene-1,2-diol
• DTXSID20403938
• AKOS024351272
• SCHEMBL2782711
• 1170-77-0

• Inchi： 1S/C24H42O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22-19-20-23(25)24(26)21-22/h19-21,25-26H,2-18H2,1H3
• InChI Key： PCLRIVGOWSVQBC-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCC1C=C(O)C(O)=CC=1

Computed Properties

• Exact Mass: 362.31866
• Monoisotopic Mass: 362.318480578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 17
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols